Cas no 1932781-45-7 (rac-(1R,2S)-2-methoxycyclohexylmethanamine, trans)

• Product Name: rac-(1R,2S)-2-methoxycyclohexylmethanamine, trans
• CAS No: 1932781-45-7
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD32203011
• CID: 5246266
• PubChem ID: 93044827
• Update Time: 2025-05-19

rac-(1R,2S)-2-methoxycyclohexylmethanamine, trans Chemical and Physical Properties

Names and Identifiers

• rac-[(1R,2S)-2-methoxycyclohexyl]methanamine
• rac-1-[(1r,2s)-2-methoxycyclohexyl]methanamine
• rac-(1R,2S)-2-methoxycyclohexylmethanamine, trans

• MDL： MFCD32203011
• Inchi： 1S/C8H17NO/c1-10-8-5-3-2-4-7(8)6-9/h7-8H,2-6,9H2,1H3/t7-,8+/m0/s1
• InChI Key： WVPRQUYUVMSVTI-JGVFFNPUSA-N
• SMILES： O(C)[C@@H]1CCCC[C@H]1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• XLogP3: 0.8
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on rac-(1R,2S)-2-methoxycyclohexylmethanamine, trans

Introduction to rac-(1R,2S)-2-methoxycyclohexylmethanamine, trans (CAS No. 1932781-45-7)

rac-(1R,2S)-2-methoxycyclohexylmethanamine, trans (CAS No. 1932781-45-7) is a chiral compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The trans configuration of the compound refers to the spatial arrangement of the substituents on the cyclohexane ring. In this case, the methoxy group and the methylene amine group are positioned on opposite sides of the ring, which imparts specific physical and chemical properties to the molecule. The racemic nature of the compound indicates that it is a mixture of equal amounts of two enantiomers, (1R,2S) and (1S,2R), which are mirror images of each other but not superimposable.

Recent studies have highlighted the importance of rac-(1R,2S)-2-methoxycyclohexylmethanamine, trans in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent anti-inflammatory drugs. The researchers found that by modifying the methoxy group and introducing various functional groups at different positions on the cyclohexane ring, they could significantly enhance the biological activity and selectivity of the resulting compounds.

In another study published in Organic Letters, scientists explored the use of rac-(1R,2S)-2-methoxycyclohexylmethanamine, trans in asymmetric synthesis. They developed a novel catalytic system that could efficiently convert this racemic mixture into enantiopure products with high enantioselectivity. This breakthrough has important implications for the large-scale production of chiral pharmaceuticals, where enantiomeric purity is crucial for ensuring drug efficacy and safety.

The physical properties of rac-(1R,2S)-2-methoxycyclohexylmethanamine, trans have also been extensively studied. It is a colorless liquid with a boiling point around 150°C at reduced pressure. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for use in various synthetic protocols and purification techniques.

In terms of its chemical reactivity, rac-(1R,2S)-2-methoxycyclohexylmethanamine, trans exhibits typical behavior for an amine-containing compound. It can undergo nucleophilic substitution reactions with electrophiles such as alkyl halides to form new carbon-nitrogen bonds. Additionally, it can participate in condensation reactions with carbonyl compounds to form imines or enamines. These reactions are often used to introduce new functional groups or to modify existing ones on the molecule.

The safety profile of rac-(1R,2S)-2-methoxycyclohexylmethanamine, trans is an important consideration for its use in laboratory settings and industrial applications. While it is not classified as a hazardous material or controlled substance, appropriate handling precautions should be taken to ensure safe use. This includes wearing personal protective equipment (PPE) such as gloves and goggles when handling the compound and working under a fume hood to minimize exposure to vapors.

In conclusion, rac-(1R,2S)-2-methoxycyclohexylmethanamine, trans (CAS No. 1932781-45-7) is a versatile chiral compound with significant potential in organic synthesis and medicinal chemistry. Its unique stereochemistry and functional groups make it an attractive intermediate for the development of novel bioactive molecules and pharmaceuticals. Ongoing research continues to uncover new applications and synthetic methods involving this compound, further solidifying its importance in the scientific community.